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Compound of Interest

Compound Name: 2,6-Diethylbenzaldehyde

Cat. No.: B8736468

Get Quote

CAS: 17920-83-1 | Formula: C₁₁H₁₄O | Mol. Weight: 162.23 g/mol

Part 1: Executive Technical Summary
The Steric Imperative: 2,6-Diethylbenzaldehyde is not merely a generic aromatic aldehyde; it

is a sterically congested electrophile. The presence of ethyl groups at the ortho positions

creates a significant "picket fence" around the carbonyl carbon.

Implications for Researchers:

Reactivity: Nucleophilic attacks (e.g., Grignard additions, Schiff base formation) will be

kinetically slower than with unsubstituted benzaldehyde, often requiring higher temperatures

or specific Lewis acid catalysts.

Stability: While steric bulk retards the rate of autoxidation to 2,6-diethylbenzoic acid, it does

not eliminate it. Commercial samples frequently contain 1–5% acid impurity, necessitating

purification (distillation or column chromatography) prior to sensitive catalytic ligand

synthesis.
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Safety: The primary physiological hazards are irritation (mucosal/cutaneous) and potential

sensitization, typical of lipophilic aldehydes.

Part 2: Physicochemical Profile & Purity
Data aggregated from experimental values and read-across structural analogs (2,6-

dimethylbenzaldehyde).

Property Value / Description Technical Context

Physical State Clear to pale yellow liquid
Darkens upon oxidation/UV

exposure.

Boiling Point 115–117 °C @ 10 mmHg

High boiling point at atm

pressure (~245°C predicted).

Distillation under vacuum is

mandatory to prevent thermal

decomposition.

Density 0.985 ± 0.05 g/cm³

Slightly less dense than water;

phase separates in aqueous

workups.

Flash Point > 95 °C (Closed Cup)

Class IIIB Combustible Liquid.

High energy ignition source

required.

Solubility
Soluble: DCM, THF,

TolueneInsoluble: Water

Lipophilicity (LogP ~3.5)

facilitates cell membrane

penetration, increasing contact

dermatitis risk.

Odor Pungent, sweet-aromatic

Olfactory Fatigue Risk: High.

Do not rely on smell for

exposure detection.[1][2]

Part 3: Hazard Identification (GHS Framework)
Classification based on Structure-Activity Relationship (SAR) and read-across from CAS 1123-

56-4.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://labbox.eu/wp-content/uploads/FDS/SDS_EN_10098.pdf
https://www.carlroth.com/medias/SDB-NE01-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU1MTl8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oODQvaGYzLzg5NzQzOTY2ODYzNjYucGRmfDQ2M2Y0MzhiNGVlOThiOWUxNmEyMDZhNDM5NjM2NjgwYzQ2YTJhNTRlYWU3ZmJmNGYzYzAwNzYwMjg4NzhkYmU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8736468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Hazard Assessment
Skin/Eye Irritation (H315, H319): The aldehyde moiety reacts with protein amines (Schiff

base formation) in dermal tissue, causing inflammation. The lipophilic ethyl chains enhance

skin absorption.

Respiratory Irritation (H335): Inhalation of mist/vapor triggers mucosal irritation.

Sensitization (Skin): Aldehydes are structural alerts for sensitization. While steric hindrance

reduces hapten formation rates, treat as a potential sensitizer.

GHS Label Elements:

Signal Word: WARNING

Pictogram: Exclamation Mark (GHS07)

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[3][5][6]

Part 4: Handling & Storage Protocols
Goal: Prevent autoxidation and exposure.

Protocol A: Inert Atmosphere Handling (Recommended)
Because this compound is often used to synthesize sensitive diimine ligands for polymerization

catalysts (e.g., Brookhart-type catalysts), oxygen exclusion is critical for yield, not just safety.

Storage: Store under Argon or Nitrogen atmosphere.

Seal: Use Teflon-lined septa or glass stoppers with grease. Rubber septa absorb organic

vapors and degrade.
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Transfer: Syringe transfer is preferred over pouring to minimize headspace exposure.

Protocol B: Purification of Oxidized Samples
If the liquid appears cloudy or has white solid precipitates (benzoic acid derivative):

Dissolution: Dissolve crude material in Hexane/EtOAc (9:1).

Wash: Wash with 10% NaHCO₃ (aq). The base deprotonates the acid impurity (forming

water-soluble benzoate), while the sterically hindered aldehyde remains in the organic layer.

Dry/Concentrate: Dry over MgSO₄ and concentrate in vacuo.

Diagram 1: Autoxidation & Degradation Pathway
Visualizing why air-free storage is necessary.
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Figure 1: Radical-chain autoxidation mechanism. The formation of solid acid impurity indicates

compromised quality.

Part 5: Emergency Response & Toxicology
Toxicology (Read-Across Analysis)
Specific toxicological data for the diethyl variant is sparse. The following is derived from the

dimethyl analog (CAS 1123-56-4).

Acute Oral Toxicity: Predicted LD50 > 2000 mg/kg (Rat). Low acute lethality.
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Carcinogenicity: Not listed by IARC/NTP.

Genotoxicity: Ames test negative (predicted based on substituted benzaldehydes).

Emergency Decision Matrix
Fire (Class B):

Media: Carbon Dioxide (CO₂), Dry Chemical, or Alcohol-Resistant Foam.[7]

Do NOT Use: High-volume water jet (spreads the immiscible burning liquid).

Spill Response: See the logic flow below for laboratory-scale spills (< 500 mL).

Diagram 2: Spill Response Logic Flow
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Spill Detected

Volume > 100mL?
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Figure 2: Standard Operating Procedure (SOP) for laboratory spills of lipophilic aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylbenzaldehyde
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://www.benchchem.com/product/b8736468?utm_src=pdf-custom-synthesis#bc-rfq
https://labbox.eu/wp-content/uploads/FDS/SDS_EN_10098.pdf
https://www.carlroth.com/medias/SDB-NE01-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU1MTl8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oODQvaGYzLzg5NzQzOTY2ODYzNjYucGRmfDQ2M2Y0MzhiNGVlOThiOWUxNmEyMDZhNDM5NjM2NjgwYzQ2YTJhNTRlYWU3ZmJmNGYzYzAwNzYwMjg4NzhkYmU
https://www.cdhfinechemical.com/images/product/msds/10_389880897_2-METHYLBENZALDEHYDECASNO529-20-4MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/B1197_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-6-dimethylbenzaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylbenzaldehyde
https://www.benchchem.com/product/b8736468/docs#technical-safety-handling-guide-2-6-diethylbenzaldehyde
https://www.benchchem.com/product/b8736468/docs#technical-safety-handling-guide-2-6-diethylbenzaldehyde
https://www.benchchem.com/product/b8736468/docs#technical-safety-handling-guide-2-6-diethylbenzaldehyde
https://www.benchchem.com/product/b8736468/docs#technical-safety-handling-guide-2-6-diethylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8736468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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